molecular formula C14H11FINO B8394582 N-(3-fluorophenyl)-3-iodo-N-methylbenzamide

N-(3-fluorophenyl)-3-iodo-N-methylbenzamide

Cat. No.: B8394582
M. Wt: 355.15 g/mol
InChI Key: RKACVVUYFWRXJC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3-fluorophenyl)-3-iodo-N-methylbenzamide is a useful research compound. Its molecular formula is C14H11FINO and its molecular weight is 355.15 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H11FINO

Molecular Weight

355.15 g/mol

IUPAC Name

N-(3-fluorophenyl)-3-iodo-N-methylbenzamide

InChI

InChI=1S/C14H11FINO/c1-17(13-7-3-5-11(15)9-13)14(18)10-4-2-6-12(16)8-10/h2-9H,1H3

InChI Key

RKACVVUYFWRXJC-UHFFFAOYSA-N

Canonical SMILES

CN(C1=CC(=CC=C1)F)C(=O)C2=CC(=CC=C2)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium hydride (1.11 g of 60% NaH in mineral oil) was added to a solution of CH3I (4.53 g) and N-(3-fluorophenyl)-3-iodobenzamide (7.26 g) in DMF (120 mL) at 0° C. under nitrogen. After being stirred at 0° C. for another 5 minutes, the reaction was stirred at room temperature under nitrogen for 4 h. The reaction was quenched by slow addition of saturated aqueous NH4Cl (120 mL), followed by addition of water (100 mL). The mixture was extracted with diethyl ether (300 mL×2). The combined ether layers were washed by water (150 mL×4) and brine (150 mL×1), dried by Na2SO4 and concentrated to give crude product (7.56 g), which was purified by column chromatography to afford N-(3-fluoro-phenyl)-3-iodo-N-methylbenzamide (5.88 g; 78%). 1H NMR (600 MHz, DMSO-d6) δ 7.64 (m, 2H), 7.28 (m, 1H), 7.24 (d, 1H, J=7.5 Hz), 7.19 (m, 1H), 7.04-6.99 (m, 3.33 (s, 3H).
Quantity
1.11 g
Type
reactant
Reaction Step One
Name
Quantity
4.53 g
Type
reactant
Reaction Step One
Quantity
7.26 g
Type
reactant
Reaction Step One
Name
Quantity
120 mL
Type
solvent
Reaction Step One

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